2-Chloro-N-[1-[1-(difluoromethyl)benzimidazol-2-yl]ethyl]acetamide

• IUPAC Name: 2-chloro-N-[1-[1-(difluoromethyl)benzimidazol-2-yl]ethyl]acetamide
• InChI: InChI=1S/C12H12ClF2N3O/c1-7(16-10(19)6-13)11-17-8-4-2-3-5-9(8)18(11)12(14)15/h2-5,7,12H,6H2,1H3,(H,16,19)
• InChI Key: WPYCAGVBHPVHIS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC2=CC=CC=C2N1C(F)F)NC(=O)CCl
• Molecular Formula: C12H12ClF2N3O
• Molecular Weight: 287.69 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications. Difluoromethylation is a process based on X–CF 2 H bond formation where X is C (sp), C (sp 2 ), C (sp 3 ), O, N or S. This field of research has benefited from the invention of multiple difluoromethylation reagents.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Difluoromethylation processes have seen recent advances, with an upsurge of metal-based methods that can transfer CF 2 H to C (sp 2) sites both in stoichiometric and catalytic mode.

Chemical Reactions Analysis

Difluoromethylation of C (sp 2 )–H bond has been accomplished through Minisci-type radical chemistry, a strategy best applied to heteroaromatics. Examples of electrophilic, nucleophilic, radical and cross-coupling methods have appeared to construct C (sp 3 )–CF 2 H bonds.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological target. For example, some benzimidazole derivatives have shown anticancer activity.

Future Directions

The field of difluoromethylation has seen significant advances in recent years, and this trend is likely to continue. The precise site-selective installation of CF 2 H onto large biomolecules such as proteins is an exciting area of research. These advances have streamlined access to molecules of pharmaceutical relevance, and generated interest for process chemistry.